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Compound of Interest

Compound Name: Biliverdin dihydrochloride

Cat. No.: B14041714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biliverdin dihydrochloride, a water-soluble salt of the green bile pigment biliverdin, is a

crucial intermediate in the heme catabolic pathway.[1] It is formed from the oxidation of heme

by heme oxygenase and is subsequently reduced to the potent antioxidant bilirubin by

biliverdin reductase.[2][3] Beyond its role as a metabolic intermediate, biliverdin itself exhibits

significant biological activities, including antioxidant, anti-inflammatory, and cytoprotective

effects, making it a molecule of great interest in biomedical research and drug development.[2]

[3] Accurate and reproducible experimental results rely on the correct preparation and storage

of biliverdin dihydrochloride stock solutions. This document provides a detailed protocol for

the preparation, storage, and handling of biliverdin dihydrochloride stock solutions to ensure

their stability and efficacy in various research applications.

Physicochemical Properties and Solubility
Biliverdin dihydrochloride is a crystalline solid that is sensitive to light and oxidation.[4][5]

Proper handling and storage are critical to maintain its integrity. A color change from green to

brown is an indicator of oxidation.[4][6]

Table 1: Solubility and Storage of Biliverdin Dihydrochloride
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Property Value References

Appearance Crystalline solid [7][8]

Molecular Formula C₃₃H₃₄N₄O₆ · HCl [7]

Molecular Weight 619.1 g/mol [7]

Solubility

   DMSO ~20 mg/mL [4][5][7]

   DMF ~20 mg/mL [4][5][7]

   Basic Aqueous Solutions (pH

> 9)
Soluble [9][10]

   Methanol or Ethanol (slightly

basic)
Soluble [10]

   Aqueous Buffers (neutral pH) Sparingly soluble [4][7]

   1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL [7]

Storage of Solid -20°C, protected from light [7][9]

Storage of Stock Solution (in

DMSO)

   -20°C
Up to 1 month (under inert

gas, protected from light)
[4][5][6][11]

   -80°C
Up to 6 months (under inert

gas, protected from light)
[4][5][6][8]

Storage of Aqueous Solution
Not recommended for more

than one day
[6][7]

Experimental Protocol: Preparation of a 20 mg/mL
Stock Solution in DMSO
This protocol describes the preparation of a 20 mg/mL stock solution of biliverdin
dihydrochloride in dimethyl sulfoxide (DMSO).
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Materials:

Biliverdin dihydrochloride (crystalline solid)

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, amber or light-protected microcentrifuge tubes

Inert gas (e.g., argon or nitrogen)

Calibrated analytical balance

Vortex mixer

Procedure:

Preparation of Solvent: Before use, purge the anhydrous DMSO with an inert gas (argon or

nitrogen) for at least 15-30 minutes to remove dissolved oxygen, which can promote

oxidation of the biliverdin.[4][7]

Weighing: Allow the vial of biliverdin dihydrochloride to equilibrate to room temperature

before opening to prevent condensation. In a controlled environment with minimized light

exposure, accurately weigh the desired amount of biliverdin dihydrochloride.

Dissolution: Add the appropriate volume of the purged DMSO to the weighed biliverdin
dihydrochloride to achieve a final concentration of 20 mg/mL. For example, to prepare 1

mL of a 20 mg/mL stock solution, dissolve 20 mg of biliverdin dihydrochloride in 1 mL of

purged DMSO.

Mixing: Vortex the solution gently until the solid is completely dissolved. The solution should

be a clear, deep green color.[8]

Inert Gas Overlay: Before sealing the tube, flush the headspace with a gentle stream of inert

gas to create an oxygen-free atmosphere.

Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, aliquot

the stock solution into single-use volumes in sterile, amber microcentrifuge tubes.[4][11]
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Store the aliquots at -20°C for up to one month or at -80°C for up to six months, protected

from light.[4][5][6][8]

Note on Aqueous Solutions: Biliverdin dihydrochloride is sparingly soluble in aqueous

buffers at neutral pH.[4][7] To prepare an aqueous working solution, it is recommended to first

dissolve the compound in a minimal amount of an organic solvent like DMSO or DMF and then

dilute it with the aqueous buffer of choice immediately before use.[7] Aqueous solutions should

be prepared fresh and are not recommended for storage for more than one day.[7]

Workflow for Biliverdin Dihydrochloride Stock
Solution Preparation
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Workflow for Preparing Biliverdin Dihydrochloride Stock Solution
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Caption: Workflow for preparing biliverdin dihydrochloride stock solution.
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Signaling Pathway Involving Biliverdin
Biliverdin is a key component of the heme catabolism pathway, which has significant

physiological implications.

Heme Catabolism and Biliverdin's Role
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Caption: Heme catabolism pathway showing the generation of biliverdin.
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Safety Precautions
Biliverdin dihydrochloride should be handled with care. It is advisable to review the Safety

Data Sheet (SDS) before use. Standard laboratory personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn. Handling should be performed

in a well-ventilated area.

By following these guidelines, researchers can ensure the preparation of high-quality biliverdin
dihydrochloride stock solutions for reliable and reproducible results in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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